Cas no 57311-93-0 (Benzoic acid, 4-(chloroamino)-, ethyl ester)
57311-93-0 structure
Product Name:Benzoic acid, 4-(chloroamino)-, ethyl ester
CAS No:57311-93-0
MF:C9H10ClNO2
MW:199.634201526642
CID:345811
PubChem ID:21520261
Update Time:2025-04-19
Benzoic acid, 4-(chloroamino)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(chloroamino)-, ethyl ester
- ethyl 4-(chloroamino)benzoate
- 57311-93-0
- DTXSID30615505
- 4-(chloroamino)-benzoic acid ethyl ester
- SCHEMBL11819844
-
- Inchi: 1S/C9H10ClNO2/c1-2-13-9(12)7-3-5-8(11-10)6-4-7/h3-6,11H,2H2,1H3
- InChI Key: JQJXLVFVEDANRB-UHFFFAOYSA-N
- SMILES: ClNC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 199.0401
- Monoisotopic Mass: 199.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Benzoic acid, 4-(chloroamino)-, ethyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
57311-93-0 (Benzoic acid, 4-(chloroamino)-, ethyl ester) Related Products
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